Cas no 2228837-66-7 (4-(2-bromopropyl)-N,N-dimethylaniline)

• Product Name: 4-(2-bromopropyl)-N,N-dimethylaniline
• CAS No: 2228837-66-7
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 5783766
• PubChem ID: 150012014
• Update Time: 2025-06-12

4-(2-bromopropyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-1912964
• 2228837-66-7
• 4-(2-bromopropyl)-N,N-dimethylaniline

• Inchi： 1S/C11H16BrN/c1-9(12)8-10-4-6-11(7-5-10)13(2)3/h4-7,9H,8H2,1-3H3
• InChI Key： DDLZWVDTIKNDIT-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 3.2Ų

Additional information on 4-(2-bromopropyl)-N,N-dimethylaniline

Professional Introduction to Compound with CAS No. 2228837-66-7 and Product Name: 4-(2-bromopropyl)-N,N-dimethylaniline

4-(2-bromopropyl)-N,N-dimethylaniline, identified by the CAS number 2228837-66-7, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of alkylated anilines, which have garnered considerable attention due to their diverse applications in medicinal chemistry and agrochemical research. The structural motif of 4-(2-bromopropyl)-N,N-dimethylaniline features a brominated propyl group attached to a dimethylamino-substituted benzene ring, making it a versatile intermediate for further functionalization and derivatization.

The bromine atom at the 2-position of the propyl chain introduces reactivity that is highly valuable in synthetic transformations. This feature allows for nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, or thiols. The dimethylamino group enhances the basicity of the molecule, facilitating its participation in acid-base reactions and coordination chemistry. These properties make 4-(2-bromopropyl)-N,N-dimethylaniline a valuable building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from alkylated anilines. The structural framework of 4-(2-bromopropyl)-N,N-dimethylaniline has been explored in several research studies for its potential as an intermediate in drug discovery. For instance, modifications of this compound have been investigated for their activity against various biological targets, including enzymes and receptors relevant to inflammatory diseases and neurodegenerative disorders. The bromine substituent plays a crucial role in these studies, as it provides a handle for further chemical manipulation while maintaining the core pharmacophoric features of the molecule.

One notable application of 4-(2-bromopropyl)-N,N-dimethylaniline is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By incorporating 4-(2-bromopropyl)-N,N-dimethylaniline into kinase inhibitor scaffolds, researchers have been able to develop compounds with improved binding affinity and selectivity. The bromine atom allows for further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in drug molecule construction.

The dimethylamino group in 4-(2-bromopropyl)-N,N-dimethylaniline also contributes to its utility in medicinal chemistry. This group can interact with various biological targets through hydrogen bonding or ionic interactions, enhancing the pharmacological activity of derived compounds. Additionally, the propyl chain provides a hydrophobic anchor that can be optimized for membrane permeability or solubility properties. These structural features make 4-(2-bromopropyl)-N,N-dimethylaniline a promising candidate for further development into novel therapeutic agents.

Recent advancements in computational chemistry have further highlighted the potential of 4-(2-bromopropyl)-N,N-dimethylaniline as a scaffold for drug discovery. Molecular modeling studies have demonstrated that this compound can be effectively incorporated into various pharmacophoric motifs, improving both potency and selectivity against target proteins. These computational insights have guided experimental efforts toward the design of more effective derivatives. Furthermore, green chemistry principles have been increasingly applied to the synthesis of 4-(2-bromopropyl)-N,N-dimethylaniline, with an emphasis on sustainable methodologies that minimize waste and reduce environmental impact.

The versatility of 4-(2-bromopropyl)-N,N-dimethylaniline extends beyond pharmaceutical applications into agrochemical research. Alkylated anilines are known to exhibit herbicidal and pesticidal properties, making them valuable components in crop protection formulations. By leveraging the reactivity of the bromine atom and the basicity of the dimethylamino group, researchers have synthesized novel agrochemicals derived from 4-(2-bromopropyl)-N,N-dimethylaniline that demonstrate enhanced efficacy against pests while maintaining environmental safety.

In conclusion, 4-(2-bromopropyl)-N,N-dimethylaniline (CAS No. 2228837-66-7) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features, including the brominated propyl group and dimethylamino-substituted benzene ring, make it an invaluable intermediate for synthetic chemists. Ongoing research continues to explore new derivatives and applications of this compound, underscoring its importance in modern chemical biology and drug discovery efforts.